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dichloro-

Cat. No.: B1295039 Get Quote

Discovery and History
The journey of squaric acid began in 1959 when Cohen and his colleagues at the University of

Colorado synthesized 3,4-dihydroxy-3-cyclobutene-1,2-dione for the first time.[1][2] Initially

named "quadratic acid" due to the presumed square arrangement of its four carbon atoms, its

structure was later confirmed by X-ray crystallography to be a planar, but not perfectly square,

ring.[1] This discovery opened the door to a new class of compounds known as oxocarbons,

which are cyclic compounds consisting solely of carbon and oxygen atoms. The unique

electronic and structural properties of squaric acid, particularly its strong acidity and ability to

form stable derivatives, quickly garnered the interest of the scientific community.

Historical Timeline:

A timeline of key developments in the history of squaric acid and its derivatives is presented

below.
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1959

1960s

Further Studies

1970s-1980s

Medicinal Chemistry Emergence

1990s-Present

Modern Drug Discovery

First synthesis of squaric acid by Cohen et al.

Elucidation of the electronic and crystal structure. Development of initial synthetic routes to derivatives like esters and amides.

Exploration of squaric acid derivatives as bioisosteres and in coordination chemistry. Initial investigations into their biological activities.

Intensive investigation in drug discovery, leading to the development of clinical candidates like Perzinfotel (NMDA receptor antagonist) and Navarixin (CXCR2 antagonist). Widespread use in materials science and organic synthesi
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Squaric Acid Derivative Library

High-Throughput Screening (HTS)
(e.g., MTT, CellTiter-Glo)

Hit Identification
(Compounds showing significant cytotoxicity)

Dose-Response Analysis
(IC50 determination)

Secondary Assays
(Apoptosis, Cell Cycle Analysis)

Mechanism of Action Studies
(e.g., Kinase inhibition, Western Blot)

Lead Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1295039#discovery-and-history-of-squaric-acid-and-
its-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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